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Introduction

The fine-structure constant, denoted by a (alpha), is a fundamental physical constant that
characterizes the strength of the electromagnetic interaction. It is a dimensionless quantity,
approximately equal to 1/137, and its precise value is a cornerstone of the Standard Model of
particle physics. The Rydberg constant, R, is another fundamental constant, historically
determined from the spectral lines of atomic hydrogen. It represents the limiting wavenumber of
a photon that can be emitted from a hydrogen atom as the principal quantum number
approaches infinity.

While seemingly distinct, these two constants are deeply connected through the laws of
guantum electrodynamics (QED). The Rydberg constant is one of the most accurately
measured fundamental constants in physics.[1][2] This remarkable precision allows physicists
to use its value as a critical input for one method of determining the fine-structure constant.
This guide provides a technical exploration of this relationship, detailing the theoretical
framework, experimental protocols for measuring Reo, and the logical pathway to deriving a.
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Theoretical Framework

The value of the Rydberg constant for an infinitely heavy nucleus, R, is not a standalone
constant but can be expressed as a composite of other fundamental constants.[3] The
relationship, derived from the Bohr model and refined by quantum mechanics, is given by:

Roo = (Me * €%) / (8 * €02 * h3 * C)
where:

Mme is the rest mass of the electron

e is the elementary charge

€o IS the vacuum permittivity

h is the Planck constant

c is the speed of light in vacuum
The fine-structure constant, q, is defined as:
a=e?2/(4*m*eo*h*c)=e?/(2*e0*h*c)

where h is the reduced Planck constant (h/2m). By rearranging the definition of a, we can
express e2 and €o in terms of a. Substituting these into the equation for R yields the direct
relationship between the two constants:

Reo =02 *me * ¢/ (2*h)[3][4]

This equation is central to understanding how a precise measurement of Reo can be used to
determine a. If me, ¢, and h are known with sufficient accuracy, Reo directly yields a value for a.
Since the 2019 redefinition of SI base units, the speed of light (c) and the Planck constant (h)
have exact defined values. Therefore, the determination of a via this method hinges on the
precision of Reo and the electron rest mass, Me.
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Theoretical relationship between Reo and other fundamental constants.

Experimental Determination of the Rydberg
Constant

The high precision of the Rydberg constant is achieved through high-resolution laser
spectroscopy of simple atomic systems, most notably hydrogen and deuterium. These
experiments measure the frequencies of specific atomic transitions with extraordinary

accuracy.

Key Experimental Method: Doppler-Free Two-Photon
Spectroscopy

A primary challenge in spectroscopy is Doppler broadening, where the thermal motion of atoms
causes a spread in the observed spectral line frequencies, limiting precision. To overcome this,
techniques like Doppler-free two-photon spectroscopy are employed.[5]

Experimental Protocol:
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Atomic Beam Preparation: A beam of atomic hydrogen is generated. This is often done by
dissociating molecular hydrogen (Hz) in a gas discharge. The atomic beam is then cooled to
reduce thermal motion and collimated to create a well-defined path.

Laser System: A highly stable, narrow-linewidth, and precisely tunable continuous-wave
laser is used. The laser's frequency is locked to a stable reference, such as an optical
frequency comb, which itself is referenced to a cesium atomic clock.

Two-Photon Excitation: The laser beam is split. One half is directed through the atomic
beam. The other half is reflected by a mirror to travel in the exact opposite direction, co-
located with the first beam. Atoms in the beam can be excited from a lower energy state
(e.g., the 1S ground state) to a higher energy state (e.g., the 2S metastable state) by
absorbing two photons simultaneously.

Doppler Cancellation: For an atom moving along the beam's axis, the frequency of the laser
beam traveling with it is Doppler down-shifted, while the frequency of the counter-
propagating beam is up-shifted by the same amount. The sum of the energies of one photon
from each beam remains constant and independent of the atom's velocity, effectively
eliminating first-order Doppler broadening.

Detection: The excitation to the 2S state is monitored. Since the 2S state is metastable, a
guenching electric field is applied, causing the atoms to transition to the 2P state and
subsequently decay back to the 1S state, emitting a Lyman-alpha photon. These photons are
collected by a detector, such as a photomultiplier tube (PMT).

Data Acquisition: The laser frequency is scanned across the resonance. The number of
detected photons is recorded as a function of the laser frequency. The resulting spectrum
shows a very sharp peak corresponding to the Doppler-free transition frequency.

Calculation of Reo: The measured transition frequency (v) is related to the Rydberg constant
by the formula: v = ¢ * Reo * [ (1/n12) - (1/n22) ] - corrections Corrections must be applied for
factors such as the finite nuclear mass (using the reduced mass of the electron-proton
system), relativistic effects, and QED effects like the Lamb shift.[6] By measuring the
transition frequency with high precision, Reo can be determined.
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Workflow for the experimental determination of the Rydberg constant.
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Determination of the Fine-Structure Constant

While the most precise value of a is currently derived from measurements of the electron
magnetic moment anomaly (g-2), an independent and valuable determination comes from atom
interferometry experiments that rely on the Rydberg constant.[7][8]

This method involves rearranging the theoretical relationship:
02=(2*Roo*h)/(me *C)
To solve for a, one needs highly accurate values for Reo, h, me, and c.

e Ro, h, c: As discussed, R is determined via spectroscopy. The constants h and ¢ have
exact values.

e me: The electron mass me is determined through other experiments. A highly precise method
involves measuring the ratio of the electron's mass to that of a known atom (like 12C or 8’Rb)
in a Penning trap. This provides the relative atomic mass of the electron, Ar(e).

e h/m(X): A crucial component is the precise measurement of the ratio of the Planck constant
to the mass of a specific atom X (e.g., 8’Rb or 133Cs). This is achieved using atom
interferometry. In these experiments, a cloud of cold atoms is coherently split and
recombined. The phase shift between the two paths is sensitive to the recoil velocity the
atoms experience when absorbing a photon, which directly relates h/m(X).

» Calculation of a: The value of a can then be calculated using the following expression, which
combines these experimental inputs:

@2=[(2*Ro)/c]*[Ae)/AX)]*[h/m(X)]

This pathway provides a value for a that is completely independent of QED calculations and
the electron g-2 experiment, making it a vital cross-check on our understanding of fundamental
physics.
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Logical flow for determining o from Reo and atom interferometry.

Quantitative Data Summary

The following table summarizes the 2022 CODATA recommended values for the relevant
fundamental constants.
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Relative Standard
Constant Symbol Value .
Uncertainty

10 973 731.568 160
Rydberg Constant Roo ) 1.9 x 10-12
m-

Fine-Structure

a 0.007 297 352 5643 1.1 x 101
Constant
Inverse Fine-Structure
ot 137.035 999 274 1.1 x 101
Constant
9.109 383 7139 x
Electron Rest Mass Me 1.1 x 1010
1031 kg
6.626 070 15 x 1034
Planck Constant h Exact
J-Hz™?
Speed of Light in
c 299 792 458 m-s—1 Exact

Vacuum

Source: CODATA Recommended Values of the Fundamental Physical Constants: 2022.[9][10]

Conclusion

The Rydberg constant, born from the empirical study of atomic spectra, has evolved into one of
the most precisely known quantities in science. Its intimate theoretical connection to the fine-
structure constant provides a crucial pathway for determining the strength of the
electromagnetic force. High-precision laser spectroscopy of hydrogen allows for the
experimental determination of Reo with an uncertainty of less than two parts per trillion. This
value, when combined with atom interferometry measurements, yields a value for a that is
independent of the primary QED-based methods. This serves as a powerful validation of the
consistency of the fundamental constants and the theories that connect them. Future
Improvements in spectroscopic and atom interferometry techniques will continue to refine these
values, further testing the limits of the Standard Model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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